Cas no 1797804-80-8 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea
• CAS No: 1797804-80-8
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 5374538
• Update Time: 2025-05-21

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(4-piperidin-1-ylpyrimidin-2-yl)methyl]urea
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea

• Inchi： 1S/C19H23N5O3/c25-19(22-14-4-5-15-16(12-14)27-11-10-26-15)21-13-17-20-7-6-18(23-17)24-8-2-1-3-9-24/h4-7,12H,1-3,8-11,13H2,(H2,21,22,25)
• InChI Key： AKBVNGWPGJAUST-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCCOC2=C1)C(NCC1=NC=CC(N2CCCCC2)=N1)=O

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea (CAS No. 1797804-80-8)

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea, commonly referred to by its CAS number 1797804-80, is a complex organic compound with a unique structure that combines a benzodioxin moiety with a urea-based functional group. This compound has garnered significant attention in recent years due to its potential applications in the fields of pharmacology and materials science. The molecule's structure is characterized by a benzodioxin ring system, which is fused with a pyrimidine ring containing a piperidine substituent, all connected via a urea linkage.

The benzodioxin component of this compound plays a crucial role in its chemical properties. Benzodioxins are known for their stability and ability to form strong hydrogen bonds, which can significantly influence the compound's solubility and bioavailability. Recent studies have highlighted the importance of benzodioxins in drug design, particularly in the development of compounds with high affinity for specific biological targets. The presence of the piperidine group further enhances the compound's versatility, as piperidine moieties are often associated with improved pharmacokinetic profiles and enhanced receptor binding affinity.

The pyrimidine ring system in this compound is another key feature. Pyrimidines are heterocyclic aromatic compounds that are widely used in medicinal chemistry due to their ability to interact with various biological molecules, including enzymes and nucleic acids. The substitution pattern on the pyrimidine ring—specifically the presence of a piperidine group at position 4—contributes to the compound's unique electronic properties and its potential for forming specific interactions with biological targets. Recent research has demonstrated that such substitution patterns can significantly influence the compound's activity in vitro and in vivo.

The urea linkage connecting the benzodioxin and pyrimidine-piperidine moieties is another critical aspect of this compound's structure. Urea groups are known for their ability to form hydrogen bonds, which can enhance the stability of drug-receptor interactions. This feature makes the compound particularly promising for applications in drug delivery systems and targeted therapy. Furthermore, the flexibility introduced by the urea linkage allows for a wide range of conformational changes, which can enhance the compound's ability to bind to diverse biological targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided valuable insights into its potential binding modes and interactions with various biological targets. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity for certain protein kinases, suggesting its potential as a lead compound in anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. Its unique structure makes it an attractive candidate for applications in polymer chemistry and nanotechnology. For example, researchers have investigated its ability to act as a building block for self-assembling materials and stimuli-responsive polymers.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzodioxin ring system through oxidative coupling reactions and the construction of the pyrimidine-piperidine moiety via nucleophilic aromatic substitution.

Despite its promising properties, further research is needed to fully understand this compound's behavior under physiological conditions and its potential toxicity profile. Ongoing studies are focusing on optimizing its pharmacokinetic properties and evaluating its safety profile using advanced in vitro and in vivo models.

In conclusion, CAS No. 1797804 represents a fascinating example of how complex organic molecules can be designed to address diverse challenges in modern science. With continued research efforts, this compound holds great promise for advancing both pharmacological interventions and innovative materials development.